4-Hydrazinyl-1,7-naphthyridine
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Overview
Description
4-Hydrazinyl-1,7-naphthyridine is a chemical compound that has shown potential in scientific research. It is a heterocyclic compound with a naphthyridine ring structure, which makes it useful in various applications such as drug discovery, biochemistry, and biotechnology.
Scientific Research Applications
Synthesis of New Heterocyclic Systems
The compound is used as a key intermediate for the synthesis of new fused naphthyridine-based heterocyclic systems . The reaction of 7-methyl-1-(morpholin-4-yl)-3-sulfanylidene-2,3,5,6,7,8-hexahydro-2,7-naphthyridine-4-carbonitrile with hydrazine hydrate gave 1-hydrazinyl-7-methyl-3-sulfanylidene-2,3,5,6,7,8-hexahydro-2,7-naphthyridine-4-carbonitrile .
Antimicrobial and Anticancer Activities
The high level of interest in these compounds stems from their broad range of biological activity such as antimicrobial and anticancer activities .
Synthesis of Morpholino-2,7-naphthyridine Derivatives
The compound is used in the synthesis of morpholino-2,7-naphthyridine and morpholino-thieno[2,7]naphthyridine derivatives .
Synthesis of Fused Polyheterocyclic Systems
The condensation of 2 with 4-methoxybenzaldehyde in ethanol produced a new fused polyheterocyclic system .
Biological Activities
1,8-Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities . Gemifloxacin, a compound containing 1,8-naphthyridine core has reached the drug market for the treatment of bacterial infections .
Photochemical Properties
This class of heterocycles finds use due to their photochemical properties .
Components of Light-Emitting Diodes
1,8-Naphthyridines are used as components of light-emitting diodes .
Use in Dye-Sensitized Solar Cells
Mechanism of Action
Target of Action
It’s worth noting that 1,8-naphthyridines, a related class of compounds, have been found to exhibit diverse biological activities and are used in the treatment of bacterial infections .
Biochemical Pathways
Related compounds such as 1,8-naphthyridines have been found to have wide applicability in medicinal chemistry .
Result of Action
Related compounds have been found to exhibit antimicrobial and anticancer activities .
properties
IUPAC Name |
1,7-naphthyridin-4-ylhydrazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c9-12-7-2-4-11-8-5-10-3-1-6(7)8/h1-5H,9H2,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPPXMAYTGSCHRI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=NC=CC(=C21)NN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydrazinyl-1,7-naphthyridine |
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